Cas no 24237-34-1 (methyl 2-amino-6-benzyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: methyl 2-amino-6-benzyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 24237-34-1
• MF: C₁₆H₁₈N₂O₂S
• MW: 302.391322612762
• MDL: MFCD02287900
• CID: 1416888
• PubChem ID: 2759741
• Update Time: 2025-08-05

methyl 2-amino-6-benzyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3 -carboxylate
• 1H-Purin-2-amine, 6-(1-azetidinyl)-
• 2-Amino-6-azetidinyl-9H-purine
• SureCN8826198
• 2-amino-6-benzyl-4,5,6,7-tetrahydro-thieno[2,3-c]pyridine-3-carboxylic acid methyl ester
• CTK0B9966
• ACMC-20mvhg
• methyl 2-amino-6-benzyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• methyl 2-amino-6-benzyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• F0917-7526
• SR-01000597119
• SCHEMBL16007300
• EU-0033269
• AKOS000266463
• SR-01000597119-1
• methyl 2-amino-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate - methanol (2:1)
• EN300-239726
• Methyl 2-amino-6-benzyl-4,5,6,7-tetrahydrothieno [2,3-c]pyridine-3-carboxylate
• methyl2-amino-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• ALBB-006638
• Oprea1_135431
• MFCD12027247
• methyl 2-amino-6-benzyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• Thieno[2,3-c]pyridine-3-carboxylic acid, 2-aMino-4,5,6,7-tetrahydro-6-(phenylMethyl)-, Methyl ester
• 24237-34-1
• methyl 2-amino-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• STK504044

• MDL： MFCD02287900
• Inchi： 1S/C16H18N2O2S/c1-20-16(19)14-12-7-8-18(10-13(12)21-15(14)17)9-11-5-3-2-4-6-11/h2-6H,7-10,17H2,1H3
• InChI Key： QKWWVWMPMBDFBM-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C2=C1CN(CC1C=CC=CC=1)CC2)N

Computed Properties

• Exact Mass: 302.10889899g/mol
• Monoisotopic Mass: 302.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on methyl 2-amino-6-benzyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Comprehensive Overview of Methyl 2-Amino-6-Benzyl-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxylate (CAS No. 24237-34-1)

Methyl 2-amino-6-benzyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 24237-34-1) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This thienopyridine derivative features a unique fused-ring structure, combining a thiophene and pyridine core, which is increasingly studied for its bioactive properties. Researchers are particularly interested in its molecular scaffold due to its versatility in drug design, especially in targeting central nervous system (CNS) disorders and metabolic pathways.

The compound’s benzyl and ester functional groups enhance its lipophilicity, making it a candidate for blood-brain barrier penetration—a critical factor in neurotherapeutic development. Recent studies highlight its role as a precursor for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with trends in precision medicine. Users searching for "thienopyridine synthesis" or "CNS-active heterocycles" will find this compound highly relevant, as it bridges gaps in small-molecule drug discovery.

From a synthetic chemistry perspective, methyl 2-amino-6-benzyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate is synthesized via multicomponent reactions (MCRs), a green chemistry approach gaining traction for its atom economy. Its CAS No. 24237-34-1 is frequently queried in databases like SciFinder and Reaxys, reflecting industrial interest. The compound’s crystallographic data and NMR spectra are well-documented, aiding in structure-activity relationship (SAR) studies.

In agrochemical applications, this thienopyridine derivative shows promise as a biodegradable pesticide scaffold, addressing concerns about environmental persistence. Searches for "sustainable crop protection chemicals" often intersect with its structural class. Additionally, its amino and ester moieties allow derivatization into chelating agents, useful in metal ion sensing—a hotspot in material science.

Regulatory and safety profiles of CAS No. 24237-34-1 emphasize its compliance with REACH and OECD guidelines, though users should consult SDS documentation for lab handling. The compound’s thermal stability and solubility in organic solvents make it suitable for high-throughput screening (HTS), a technique dominating pharma R&D discussions.

Emerging trends like AI-driven drug discovery and fragment-based screening further elevate the relevance of this thienopyridine. Its 3D pharmacophore aligns with machine learning models predicting bioavailability, a frequent search topic among computational chemists. Patent analyses reveal its inclusion in IP filings for anti-inflammatory and antidiabetic applications, underscoring commercial potential.

In summary, methyl 2-amino-6-benzyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 24237-34-1) is a multifaceted compound intersecting medicinal chemistry, agrochemical innovation, and materials science. Its optimized synthetic routes and broad applicability ensure sustained interest, while its alignment with green chemistry principles meets modern sustainability demands.